Cas no 1214344-40-7 (Methyl 2-fluoro-3,6-di(pyridin-4-yl)benzoate)

• Product Name: Methyl 2-fluoro-3,6-di(pyridin-4-yl)benzoate
• CAS No: 1214344-40-7
• MF: C₁₈H₁₃FN₂O₂
• MW: 308.306427717209
• CID: 4955184
• Update Time: 2025-05-22

Methyl 2-fluoro-3,6-di(pyridin-4-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-fluoro-3,6-di(pyridin-4-yl)benzoate
• Methyl 2-fluoro-3,6-di(pyridin-4-yl)benzoate

• Inchi： 1S/C18H13FN2O2/c1-23-18(22)16-14(12-4-8-20-9-5-12)2-3-15(17(16)19)13-6-10-21-11-7-13/h2-11H,1H3
• InChI Key： FPNCMNVMWUIFJT-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)OC)=C(C2C=CN=CC=2)C=CC=1C1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 395
• XLogP3: 3
• Topological Polar Surface Area: 52.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on Methyl 2-fluoro-3,6-di(pyridin-4-yl)benzoate

Methyl 2-fluoro-3,6-di(pyridin-4-yl)benzoate: A Comprehensive Overview

Methyl 2-fluoro-3,6-di(pyridin-4-yl)benzoate, also known by its CAS number 1214344-40-7, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzoate ester group with two pyridine substituents and a fluorine atom. The combination of these functional groups imparts distinctive chemical and physical properties, making it a valuable compound for various applications.

The molecular structure of Methyl 2-fluoro-3,6-di(pyridin-4-yl)benzoate is composed of a benzene ring substituted with a methyl ester group at the 2-position, two pyridine rings at the 3 and 6 positions, and a fluorine atom at the same position as the ester group. This arrangement creates a molecule with significant steric and electronic effects. The pyridine rings contribute to the compound's aromaticity and provide potential sites for coordination or interaction with other molecules. The fluorine atom introduces electron-withdrawing effects, which can influence the reactivity and stability of the molecule.

Recent studies have highlighted the potential of Methyl 2-fluoro-3,6-di(pyridin-4-yl)benzoate in the development of advanced materials. For instance, researchers have explored its use as a precursor for synthesizing metal-organic frameworks (MOFs) and coordination polymers. The pyridine groups in the molecule are known to coordinate effectively with metal ions, making it an ideal candidate for such applications. Additionally, the fluorine atom enhances the thermal stability of the compound, which is crucial for high-performance materials.

In terms of synthesis, Methyl 2-fluoro-3,6-di(pyridin-4-yl)benzoate can be prepared through a multi-step process involving nucleophilic aromatic substitution and esterification reactions. The synthesis typically begins with the preparation of 2-fluoro-benzoic acid, which is then subjected to nucleophilic substitution to introduce the pyridine groups at specific positions on the benzene ring. Finally, esterification with methanol yields the desired product. Recent advancements in catalytic methods have improved the efficiency and yield of this synthesis process.

The application of Methyl 2-fluoro-3,6-di(pyridin-4-yl)benzoate extends beyond materials science into areas such as drug discovery and agrochemicals. Its unique electronic properties make it a promising candidate for designing bioactive molecules with specific interactions. For example, studies have shown that derivatives of this compound exhibit moderate activity against certain enzymes involved in metabolic pathways. This suggests potential applications in developing novel therapeutic agents.

In conclusion, Methyl 2-fluoro-3,6-di(pyridin-4-y1)benzoate is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for researchers seeking to develop innovative materials and bioactive compounds. As ongoing research continues to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow further.